
Essential Safety and Operational Guide for
Handling Azido-C6-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Azido-C6-OH

Cat. No.: B182203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Azido-C6-OH (6-azidohexan-1-ol). Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risks associated with this chemical.

Chemical and Safety Data Summary
The following table summarizes the key chemical and safety information for Azido-C6-OH.
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Property Value

Chemical Name 6-azidohexan-1-ol

Synonyms Azido-C6-OH, 6-Azido-1-hexanol

CAS Number 146292-90-2

Molecular Formula C₆H₁₃N₃O

Molecular Weight 143.19 g/mol

Appearance Colorless to light yellow/orange clear liquid[1][2]

Purity >98.0% (GC)[1]

GHS Hazard Statements
H302 (Harmful if swallowed), H332 (Harmful if

inhaled)[3]

GHS Precautionary Statements
P261, P270, P271, P301+P312, P304+P340,

P330, P501[3]

Storage Temperature 2°C - 8°C or Frozen (-20°C)[3][4][5]

Incompatible Materials
Strong oxidizing agents, strong acids, heavy

metals, brass, copper

Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory when handling Azido-C6-OH.
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Protection Type Required PPE Specifications & Rationale

Eye & Face Safety Goggles & Face Shield

Tightly fitting chemical splash

goggles are required. A full-

face shield must be worn over

the goggles, especially when

there is a risk of splashing.

Hand Chemical-Resistant Gloves

Nitrile gloves are a suitable

choice for incidental contact.

For prolonged handling or

immersion, consider heavier-

duty gloves and consult the

glove manufacturer's

resistance chart. Always

inspect gloves before use.

Body
Flame-Resistant Laboratory

Coat & Chemical Apron

A flame-resistant lab coat

should be worn and fully

buttoned. A chemical-resistant

apron should be worn over the

lab coat to provide an

additional layer of protection

against spills.

Respiratory Respirator (if necessary)

All handling of Azido-C6-OH

should be performed in a

certified chemical fume hood. If

there is a risk of inhalation

exposure, a properly fitted

respirator with an appropriate

cartridge should be used.

Foot Closed-Toe Shoes

Full-coverage, chemical-

resistant footwear is required

to protect against spills.
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Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Designated Area: All work with Azido-C6-OH must be conducted in a designated area within

a certified chemical fume hood.

Clear Workspace: Ensure the work area is clean and free of incompatible materials,

especially strong acids, oxidizing agents, and metals.

Assemble Equipment: Gather all necessary equipment, including non-metal spatulas and stir

bars, before handling the chemical.

Review SDS: Before starting any procedure, thoroughly review the Safety Data Sheet (SDS)

for Azido-C6-OH.

2. Handling:

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Weighing and Transferring: Use only non-metallic (e.g., plastic or ceramic) spatulas and tools

to handle Azido-C6-OH to avoid the formation of shock-sensitive metal azides.

Controlled Environment: Maintain a controlled environment, avoiding heat, friction, and

shock.

Solution Preparation: When preparing solutions, add Azido-C6-OH slowly to the solvent.

3. In Case of a Spill:

Evacuate: If a significant spill occurs, evacuate the immediate area and alert others.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand).
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Collection: Carefully collect the absorbed material into a clearly labeled, sealed container for

hazardous waste disposal.

Decontamination: Decontaminate the spill area with an appropriate solvent, followed by soap

and water.

Disposal Plan
1. Waste Collection:

Segregated Waste: All Azido-C6-OH waste, including contaminated consumables (e.g.,

pipette tips, gloves, paper towels), must be collected in a dedicated, clearly labeled

hazardous waste container.

Avoid Mixing: Do not mix azide waste with other chemical waste streams, particularly acidic

waste, to prevent the formation of highly toxic and explosive hydrazoic acid.

2. Deactivation/Quenching (for residual amounts in reaction vessels):

Procedure: This procedure should be performed in a fume hood with appropriate PPE.

Cooling: Cool the reaction mixture containing residual azide in an ice bath.

Destruction: Slowly add a reducing agent, such as a solution of sodium nitrite, while stirring.

Alternatively, triphenylphosphine can be used to convert the azide to a more stable

phosphazide.

Verification: After the reaction is complete, test for the presence of residual azides before

neutralization and disposal.

3. Final Disposal:

Labeling: Ensure the waste container is properly labeled with "Hazardous Waste," the full

chemical name ("6-azidohexan-1-ol"), and any other components of the waste mixture.

Institutional Procedures: Follow your institution's specific procedures for the disposal of

hazardous chemical waste. Contact your Environmental Health and Safety (EHS)

department for guidance.
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Caption: Workflow for the safe handling of Azido-C6-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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